2-Methoxyethyl 4-[4-(allyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate

• Molecular Formula: C18H22N2O5
• Molecular Weight: 346.4 g/mol
• IUPAC Name: 2-methoxyethyl 6-methyl-2-oxo-4-(4-prop-2-enoxyphenyl)-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C18H22N2O5/c1-4-9-24-14-7-5-13(6-8-14)16-15(12(2)19-18(22)20-16)17(21)25-11-10-23-3/h4-8,16H,1,9-11H2,2-3H3,(H2,19,20,22)
• InChI Key: ZAGVHGVFZBMMND-UHFFFAOYSA-N
• SMILES: CC1=C(C(NC(=O)N1)C2=CC=C(C=C2)OCC=C)C(=O)OCCOC

Description

2-Methoxyethyl 4-[4-(allyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biochemistry. The compound is known for its unique structure and promising properties, making it an attractive target for further research and development.

Mechanism of Action

The mechanism of action of 2-Methoxyethyl 4-[4-(allyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer cell growth and proliferation. The compound may also act as a modulator of the immune system, leading to an enhanced antitumor response.
Biochemical and Physiological Effects:
Studies have shown that 2-Methoxyethyl 4-[4-(allyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate exhibits significant biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of angiogenesis (the formation of new blood vessels), and the modulation of the immune system. The compound has also been shown to exhibit anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of various inflammatory and pain-related disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 2-Methoxyethyl 4-[4-(allyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate in lab experiments include its unique structure, promising properties, and potential applications in various fields. The compound is relatively easy to synthesize and purify, making it readily available for research purposes. However, the limitations of using the compound in lab experiments include its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research involving 2-Methoxyethyl 4-[4-(allyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate. These include:
1. Further investigation of the compound's mechanism of action and potential side effects.
2. Development of new derivatives and analogs of the compound with enhanced activity and selectivity.
3. Exploration of the compound's potential applications in other fields, such as biochemistry and materials science.
4. Investigation of the compound's potential use as a diagnostic tool for cancer and other diseases.
5. Development of new drug delivery systems for the compound to enhance its efficacy and reduce potential side effects.
In conclusion, 2-Methoxyethyl 4-[4-(allyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate is a promising chemical compound with potential applications in various fields, including medicinal chemistry, drug discovery, and biochemistry. Its unique structure and promising properties make it an attractive target for further research and development. However, further research is needed to fully understand its mechanism of action and potential side effects, as well as to develop new derivatives and analogs with enhanced activity and selectivity.

Synthesis Methods

The synthesis of 2-Methoxyethyl 4-[4-(allyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate involves several steps, including the reaction of 4-(allyloxy)benzaldehyde with ethyl acetoacetate to form a chalcone intermediate, which is then subjected to a cyclization reaction with urea and methoxyethylamine. The final product is obtained through purification and isolation techniques, such as column chromatography and recrystallization.

Scientific Research Applications

2-Methoxyethyl 4-[4-(allyloxy)phenyl]-6-methyl-2-oxo-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate has been studied extensively for its potential applications in medicinal chemistry and drug discovery. The compound has been shown to exhibit significant activity against various cancer cell lines, including breast, lung, and colon cancer, making it a promising candidate for the development of anticancer agents. Additionally, the compound has been investigated for its potential use as an anti-inflammatory and analgesic agent, as well as its ability to modulate the immune system.